Cas no 41842-30-2 (4-Ethoxyphenylmagnesium bromide, 0.50 M in THF)

• Product Name: 4-Ethoxyphenylmagnesium bromide, 0.50 M in THF
• CAS No: 41842-30-2
• MF: C₈H₉BrMgO
• MW: 225.365462064743
• MDL: MFCD08741509
• CID: 927425
• PubChem ID: 329765529
• Update Time: 2025-08-05

4-Ethoxyphenylmagnesium bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• magnesium,ethoxybenzene,bromide
• 4-EthoxyphenylMagnesiuM broMide
• 4-Ethoxyphenylmagnesium bromide 0.5 M in Tetrahydrofuran
• 4-Ethoxyphenylmagnesium bromide solution
• p-C2H5OC6H4MgBr
• p-Ethoxyphenyl-magnesiumbromid
• 4-Ethoxyphenylmagnesiumbromide
• 4-Ethoxyphenylmagnesium bromide, 0.5 M in THF
• p-ethoxyphenylmagnesium bromide
• AKOS016017727
• magnesium;ethoxybenzene;bromide
• LSLTUAIHOGSOKB-UHFFFAOYSA-M
• 4-Ethoxyphenylmagnesium bromide, 0.5M in tetrahydrofuran
• MFCD08741509
• SCHEMBL1551402
• DB-206067
• 4-ethoxyphenyl magnesium bromide
• 41842-30-2
• 4-Ethoxyphenylmagnesium bromide, 0.50 M in 2-MeTHF
• 4-Ethoxyphenylmagnesium bromide, 0.50 M in THF

• MDL： MFCD08741509
• Inchi： 1S/C8H9O.BrH.Mg/c1-2-9-8-6-4-3-5-7-8;;/h4-7H,2H2,1H3;1H;/q-1;;+2/p-1
• InChI Key： PJLGJVIYKARPDT-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O(CC)C1C=C[C-]=CC=1

Computed Properties

• Exact Mass: 223.96900
• Monoisotopic Mass: 223.96872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.004 g/mL at 25 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 9.23000
• LogP: 2.73110
• Color/Form: 1 M in THF

4-Ethoxyphenylmagnesium bromide, 0.50 M in THF Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H314-H335
• Warning Statement： P210-P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2924 8(3) / PGII
• WGK Germany：3
• Hazard Category Code： 11-14-19-34-37-40
• Safety Instruction： 16-26-36/37/39-45
• Hazardous Material Identification：

Additional information on 4-Ethoxyphenylmagnesium bromide, 0.50 M in THF

Introduction to 4-Ethoxyphenylmagnesium bromide, 0.50 M in THF (CAS No. 41842-30-2)

4-Ethoxyphenylmagnesium bromide, 0.50 M in THF, identified by its CAS number 41842-30-2, is a specialized organomagnesium reagent widely utilized in organic synthesis. As a Grignard reagent, it plays a pivotal role in the formation of carbon-carbon bonds, enabling the construction of complex molecular architectures. This compound is dissolved in tetrahydrofuran (THF) to enhance its reactivity and solubility, making it particularly useful in various synthetic transformations.

The utility of 4-ethoxyphenylmagnesium bromide stems from its ability to act as a nucleophile in reactions such as Grignard additions, aldol reactions, and cyclopropanation. The presence of the ethoxy group enhances the stability of the reagent while maintaining its high reactivity, which is crucial for achieving efficient synthetic pathways. In recent years, advancements in synthetic methodologies have highlighted the importance of such organometallic compounds in drug discovery and material science.

Recent studies have demonstrated the application of 4-ethoxyphenylmagnesium bromide in the synthesis of biologically active molecules. For instance, researchers have leveraged this reagent to construct novel heterocyclic compounds with potential pharmaceutical applications. The ability to introduce aryl groups with electron-donating substituents, such as the ethoxy moiety, allows for fine-tuning of molecular properties, including lipophilicity and binding affinity. This has led to significant interest in its use for developing small-molecule inhibitors targeting various therapeutic pathways.

The preparation and handling of 4-ethoxyphenylmagnesium bromide, 0.50 M in THF require careful consideration due to its sensitivity to moisture and air. The solution must be stored under inert conditions to prevent degradation, which can affect its performance in synthetic reactions. Modern laboratory techniques, such as glovebox storage and nitrogen blanketing, ensure the integrity of the reagent until it is used.

In the realm of catalysis, organomagnesium compounds like 4-ethoxyphenylmagnesium bromide have been explored as catalysts or co-catalysts in cross-coupling reactions. These reactions are fundamental to constructing complex organic molecules and have been instrumental in the development of novel materials and pharmaceuticals. The versatility of 4-ethoxyphenylmagnesium bromide lies in its ability to participate in multiple reaction types, making it a valuable tool for synthetic chemists.

The influence of 4-ethoxyphenylmagnesium bromide on modern chemical research is underscored by its role in developing green chemistry approaches. By facilitating efficient synthetic routes with minimal waste generation, this reagent aligns with the principles of sustainable chemistry. Researchers are increasingly focusing on optimizing reaction conditions to maximize yield while minimizing environmental impact.

Future directions in the study of 4-ethoxyphenylmagnesium bromide may involve exploring its applications in flow chemistry and continuous manufacturing processes. These innovations could enhance scalability and reproducibility, further expanding its utility in industrial settings. Additionally, computational studies may provide deeper insights into its mechanistic behavior, aiding in the design of more effective synthetic strategies.

The integration of 4-ethoxyphenylmagnesium bromide into multidisciplinary research efforts highlights its significance beyond traditional organic synthesis. Its applications span across medicinal chemistry, polymer science, and materials engineering, demonstrating its broad relevance in modern science. As new methodologies emerge, the role of this compound is expected to evolve further.

In conclusion,4-Ethoxyphenylmagnesium bromide (CAS No. 41842-30-2) remains a cornerstone reagent in synthetic chemistry due to its versatility and efficiency. Its continued exploration and application will undoubtedly contribute to advancements across multiple scientific disciplines.